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Introduction

Chrome orange, chemically basic lead(II) chromate (PbO·PbCrO₄), is a synthetic inorganic

pigment first synthesized in the early 19th century.[1] Valued for its vibrant orange-to-red hues,

it was used by artists such as Pierre-Auguste Renoir.[1] However, chrome pigments, including

chrome orange and the related chrome yellow (PbCrO₄), are known to be unstable, often

darkening or browning over time due to light exposure.[2][3] This degradation involves the

reduction of chromium from its original hexavalent state (Cr(VI)) to a trivalent state (Cr(III)),

forming compounds like viridian green (Cr₂O₃·2H₂O).[2][4] The non-destructive analysis of

these pigments is crucial for understanding an artist's materials, authenticating artworks, and

developing appropriate conservation strategies without damaging the irreplaceable artifacts.[5]

[6]

This document provides detailed application notes and protocols for three primary non-

destructive techniques used in the analysis of chrome orange: X-Ray Fluorescence (XRF)

Spectroscopy, Raman Spectroscopy, and Fiber Optics Reflectance Spectroscopy (FORS).
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X-Ray Fluorescence (XRF) Spectroscopy
Application Note

XRF is a powerful non-destructive technique for elemental analysis.[7] It works by bombarding

a sample with X-rays, which causes the atoms within the material to emit secondary,

"fluorescent" X-rays at energies characteristic of each element present.[7] For the analysis of

chrome orange, XRF is invaluable for detecting the presence of lead (Pb) and chromium (Cr),

the pigment's key elemental markers.[8][9] The technique is highly effective for elemental

mapping across large surfaces, revealing the distribution of pigments.[8][10] Portable XRF (p-

XRF) systems are frequently used for in-situ analysis in museums and conservation labs,

providing rapid identification of inorganic pigments.[10][11] While XRF provides elemental

composition, it cannot distinguish between different chemical compounds or crystalline

structures; therefore, it is often used in conjunction with other techniques like Raman

spectroscopy.[10]

Quantitative Data: Key Elemental Markers for Chrome Pigments via XRF
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Element Chemical Symbol
Typical Use in
Historical Pigments

Expected Presence
in Chrome Orange

Lead Pb

Lead White, Red

Lead, Chrome

Yellow/Orange

Primary Component

Chromium Cr

Chrome

Yellow/Orange,

Chrome Green,

Viridian

Primary Component

Sulfur S

Ultramarine,

Vermilion, Cadmium

Yellow, Lead

Sulfochromate

May be present in

lighter chrome yellows

(PbCr₁₋ₓSₓO₄)

Barium Ba

Barium Sulfate (filler),

Barium-chromate

yellow

May be present as a

filler or in mixed

pigments.[7]

Calcium Ca
Calcite, Gypsum

(ground layers), Chalk

Often present in

ground layers or as a

filler.[11]

Experimental Protocol: In-Situ Pigment Analysis using Portable XRF (p-XRF)

Instrument Setup and Calibration:

Ensure the p-XRF analyzer is fully charged or connected to a stable power source.

Perform daily calibration checks using the manufacturer-provided standards (e.g., a pure

metal alloy disk) to ensure accuracy and precision.

Set the instrument's analytical mode. A "paint," "soils," or "mining" mode is often suitable,

depending on the instrument software. These modes typically utilize a voltage of 40-50 kV

to excite a wide range of elements, including lead.

Area Selection:
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Visually inspect the artifact to identify the orange-colored areas of interest.

Use magnification if necessary to select a homogenous area of pigment, avoiding cracks,

surface contaminants, or areas of previous restoration if possible.

Data Acquisition:

Gently place the p-XRF analyzer's measurement window in direct contact with the

selected area. If direct contact is not possible due to the artifact's fragility, maintain a

consistent and minimal distance for all measurements.

Initiate the measurement. A typical acquisition time is between 30 and 120 seconds.

Longer times can improve the signal-to-noise ratio for trace elements but increase the risk

of potential radiation damage to highly sensitive materials (though generally low for

inorganic pigments).

Acquire spectra from multiple points within the same color area to ensure the results are

representative.

Spectral Analysis and Interpretation:

Examine the resulting spectrum for characteristic X-ray emission lines. For chrome
orange, prominent peaks for the Pb L-shell (e.g., Lα at ~10.5 keV, Lβ at ~12.6 keV) and

the Cr K-shell (Kα at ~5.4 keV, Kβ at ~5.9 keV) are expected.

Use the instrument's software to perform qualitative and semi-quantitative analysis of the

elemental composition.

Compare the elemental profile with known pigment compositions. The simultaneous

detection of high levels of Pb and Cr is a strong indicator of a lead chromate pigment.

Raman Spectroscopy
Application Note

Raman spectroscopy is a non-destructive technique that provides detailed molecular

information by analyzing the inelastic scattering of monochromatic light (from a laser).[12][13] It

is highly specific for identifying the chemical compounds, polymorphs, and degradation
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products of pigments.[12] For chrome orange, Raman spectroscopy can definitively identify

the basic lead chromate compound and distinguish it from other orange pigments like red lead

or organic dyes.[12][14] Crucially, it can also identify the Cr(III)-based alteration products that

result from pigment darkening, providing insight into the state of conservation.[2][14] Portable

Raman systems allow for in-situ analysis, though care must be taken as the laser can

potentially damage sensitive materials if the power is too high.[6]

Quantitative Data: Characteristic Raman Bands for Pigment Identification

Pigment Chemical Formula Crystalline Form
Key Raman Bands
(cm⁻¹)

Chrome Orange PbO·PbCrO₄ Monoclinic
~846, 825, 380, 355,

342, 324[14]

Chrome Yellow PbCrO₄ Monoclinic ~840 (strongest), 360

Red Lead Pb₃O₄ Tetragonal
~548, 390, 224, 150,

122

Vermilion HgS Trigonal ~343, 284, 252

Viridian (Degradation

Product)
Cr₂O₃·2H₂O ~550, 340, 300

Experimental Protocol: Micro-Raman Analysis of a Pigment Particle

Instrument Setup:

Turn on the Raman spectrometer and allow the laser and detector to stabilize.

Calibrate the spectrometer using a standard reference material with known Raman peaks

(e.g., a silicon wafer with its primary peak at 520.7 cm⁻¹).

Sample Positioning and Focusing:

Place the artifact (or a microscopic sample if permitted) under the microscope objective.
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Using the white light illumination of the microscope, locate the specific orange pigment

particle or area of interest.

Focus the microscope precisely on the surface of the pigment particle. Confocal systems

allow for precise depth profiling, which can help isolate the pigment layer from varnish or

ground layers.

Parameter Selection:

Select the laser excitation wavelength. A 785 nm laser is common as it often reduces

fluorescence from organic binders or varnishes.[6]

Set the laser power. Start with a very low power setting (e.g., <1 mW at the sample) to

avoid thermal damage or photo-degradation of the pigment or binder.[6] The power can be

cautiously increased if the signal is too weak.

Set the acquisition time and number of accumulations. This may range from a few

seconds to several minutes, depending on the Raman scattering efficiency of the pigment.

Data Acquisition:

Acquire the Raman spectrum from the selected point.

Collect spectra from several different points or particles within the same color region to

verify the pigment's identity and check for mixtures or degradation.

Data Processing and Interpretation:

Process the raw spectrum by performing a baseline correction to remove fluorescence

background and cosmic ray removal if necessary.

Compare the peak positions (in cm⁻¹) of the experimental spectrum to a reference

database of historical pigments.[13]

A match with the characteristic bands for basic lead chromate confirms the identity of

chrome orange. The presence of additional bands may indicate pigment mixtures or

degradation products.
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Fiber Optics Reflectance Spectroscopy (FORS)
Application Note

Fiber Optics Reflectance Spectroscopy (FORS) is a non-invasive technique that measures the

spectrum of light reflected from a surface across the ultraviolet, visible, and near-infrared

regions.[5] The resulting reflectance spectrum is characteristic of the material's electronic

transitions and provides information about its color and chemical composition. FORS is

particularly useful for pigment identification because each pigment has a unique spectral

"fingerprint."[15] It is a rapid, portable, and relatively low-cost method, making it ideal for initial

surveys of large collections.[5][15] For chrome orange, FORS can easily distinguish it from

other orange pigments based on the position of the main reflection inflection point and the

overall shape of the spectrum. The data can be compared against extensive online spectral

databases.[15]

Experimental Protocol: Pigment Identification using FORS

Instrument Setup and Calibration:

Connect the fiber optic probe to the spectrometer and light source.

Allow the light source (typically a tungsten-halogen lamp) to warm up and stabilize.

Calibrate the instrument by taking a "dark" measurement (with the light source off or

blocked) and a "white" reference measurement from a calibrated white standard (e.g.,

Spectralon®). This converts the raw data into a percentage of reflectance (%R).

Area Selection:

Identify the orange-colored area on the artifact for analysis.

Position the tip of the fiber optic probe perpendicular to the surface. The probe can be

used in direct contact or held a small, fixed distance away, depending on the fragility of the

object.

Data Acquisition:
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Illuminate the surface and acquire the reflectance spectrum. The integration time is

typically in the millisecond range.

Acquire several spectra from the area of interest to ensure reproducibility and obtain an

average spectrum.

Data Interpretation:

Plot the reflectance (%) as a function of wavelength (nm).

Analyze the key features of the spectrum, such as the position of the absorption bands

and the main reflection inflection point (the point of maximum slope in the visible range).

For chrome orange, this inflection point is typically located in the orange-red region of the

spectrum.

Compare the acquired spectrum with reference spectra from a pigment database.[15] A

close match confirms the pigment's identity. FORS can also help identify pigment mixtures

by observing features from multiple components in the spectrum.

Visualizations
General workflow for non-destructive pigment analysis.
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Relationship between techniques and the data they provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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